3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(3,5-dimethylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C16H16O3/c1-10-7-11(2)9-12(8-10)13-5-4-6-14(16(17)18)15(13)19-3/h4-9H,1-3H3,(H,17,18)
• InChI Key: OSTWOOVTSQIMBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=C(C(=CC=C2)C(=O)O)OC)C
• Molecular Formula: C16H16O3
• DSSTOX Substance ID: DTXSID90689025
• Molecular Weight: 256.30 g/mol
• CAS RN: 1261929-81-0

Description

3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% (abbreviated as 3,5-DMPA) is a synthetic organic compound with a phenolic structure. It is a white powder with a melting point of 125-127 °C and a specific gravity of 1.15-1.17 g/cm3. 3,5-DMPA has a wide range of applications in scientific research and is commonly used as a reagent in organic synthesis. It is also used as a starting material in the synthesis of other compounds, such as pharmaceuticals and agrochemicals.

Scientific Research Applications

3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% has been used in a wide range of scientific research applications. It is used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in organic synthesis, as a starting material in the synthesis of other compounds, and as a scavenger in the purification of organic compounds.

Mechanism of Action

3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% is an aromatic compound with a phenolic structure. It is believed to act as an antioxidant and can scavenge free radicals, which can reduce oxidative damage to cells and tissues. It is also believed to have anti-inflammatory and anti-microbial properties.
Biochemical and Physiological Effects
3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative damage to cells and tissues by scavenging free radicals. It has also been shown to have anti-inflammatory and anti-microbial properties. In addition, it has been shown to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% in lab experiments has several advantages. It is a relatively inexpensive reagent, is easy to synthesize, and can be stored for long periods of time. It is also non-toxic and has a low vapor pressure, making it safe to use in a laboratory setting. The main limitation of 3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% is that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

The potential applications of 3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% in scientific research are still being explored. Further research is needed to determine its effects on other biochemical and physiological processes, as well as its potential therapeutic applications. In addition, further research is needed to determine its effectiveness as an antioxidant and its potential to inhibit the growth of certain types of cancer cells. Finally, further research is needed to improve the solubility of 3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% in water, which would make it more useful in aqueous solutions.

Synthesis Methods

3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% can be synthesized using a variety of methods. The most common method is the reaction of 3,5-dimethylphenol (DMP) with 2-methoxybenzoyl chloride (MBC) in the presence of a base such as sodium hydroxide (NaOH). This reaction produces 3-(3,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% and hydrochloric acid (HCl) as by-products. The reaction is carried out in an inert atmosphere, such as nitrogen gas, to prevent oxidation of the reactants.